![molecular formula C9H6BrClO B096756 trans-4'-Bromo-3-chloroacrylophenone CAS No. 17306-04-6](/img/structure/B96756.png)
trans-4'-Bromo-3-chloroacrylophenone
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Overview
Description
Trans-4'-Bromo-3-chloroacrylophenone, also known as BCA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique chemical properties. This compound is a derivative of phenylacrylamide and has been used in various applications, including as a reagent in organic synthesis and as a fluorescent probe.
Mechanism of Action
The mechanism of action of trans-4'-Bromo-3-chloroacrylophenone is complex and not fully understood. However, it is believed that this compound acts as an electrophilic reagent, which can react with nucleophiles such as amines, thiols, and other reactive groups. This reactivity makes this compound a useful reagent in organic synthesis, where it can be used to selectively modify specific functional groups in complex molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known that this compound can react with various biomolecules, including proteins, nucleic acids, and lipids. This reactivity could potentially lead to toxic effects, and caution should be exercised when handling this compound in the laboratory.
Advantages and Limitations for Lab Experiments
One of the main advantages of trans-4'-Bromo-3-chloroacrylophenone is its high reactivity and selectivity. This makes it a useful reagent in organic synthesis and biological imaging studies. However, the reactivity of this compound can also be a limitation, as it can react with unintended targets and lead to unwanted side reactions. Additionally, this compound is a toxic compound, and appropriate safety measures should be taken when handling it in the laboratory.
Future Directions
There are several future directions for the study of trans-4'-Bromo-3-chloroacrylophenone. One potential direction is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another direction is the exploration of new applications for this compound in biological imaging and other fields. Additionally, further studies on the biochemical and physiological effects of this compound could help to better understand its potential toxic effects and guide the safe handling and use of this compound in the laboratory.
Conclusion
This compound is a unique chemical compound that has gained significant attention in the field of scientific research. Its high reactivity and selectivity make it a useful reagent in organic synthesis and biological imaging studies. However, caution should be exercised when handling this compound in the laboratory due to its potential toxic effects. Further studies on the synthesis, applications, and biochemical and physiological effects of this compound could lead to new insights and applications for this compound in the future.
Synthesis Methods
The synthesis of trans-4'-Bromo-3-chloroacrylophenone can be achieved through a multistep process. The first step involves the reaction of 4-bromoacetophenone with thionyl chloride to form 4-bromo-1-chloroacetophenone. The second step involves the reaction of 4-bromo-1-chloroacetophenone with acryloyl chloride to form this compound. This synthesis method has been extensively studied and optimized, and it has been found to be highly efficient and reliable.
Scientific Research Applications
Trans-4'-Bromo-3-chloroacrylophenone has been widely used in scientific research due to its unique chemical properties. One of the most significant applications of this compound is in the field of organic synthesis. This compound can be used as a reagent in various synthetic reactions, including the synthesis of β-lactams, α,β-unsaturated ketones, and other complex organic molecules. This compound has also been used as a fluorescent probe in biological imaging studies, where it can be used to detect the presence of specific molecules or ions in living cells.
properties
CAS RN |
17306-04-6 |
---|---|
Molecular Formula |
C9H6BrClO |
Molecular Weight |
245.5 g/mol |
IUPAC Name |
(E)-1-(4-bromophenyl)-3-chloroprop-2-en-1-one |
InChI |
InChI=1S/C9H6BrClO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-6H/b6-5+ |
InChI Key |
RXPBSMJSLNBUBZ-AATRIKPKSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)/C=C/Cl)Br |
SMILES |
C1=CC(=CC=C1C(=O)C=CCl)Br |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C=CCl)Br |
synonyms |
(E)-4'-Bromo-β-chloroacrylophenone |
Origin of Product |
United States |
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